![molecular formula C13H9F3N2O2 B6219915 2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one CAS No. 2751611-51-3](/img/no-structure.png)
2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one
Overview
Description
2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one, also known as MTFQ, is an organic compound that has been gaining increased attention in the scientific community due to its potential applications in the synthesis of pharmaceuticals and other organic compounds. This compound has been found to possess unique properties that make it a potential candidate for use in the synthesis of a variety of compounds and for use as a building block in organic synthesis.
Scientific Research Applications
2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one has been studied extensively in the scientific community due to its potential applications in the synthesis of pharmaceuticals and other organic compounds. It has been found to be a useful building block in the synthesis of a variety of compounds, including heterocyclic compounds, and has been used in the synthesis of a variety of drugs and other organic compounds. In addition, this compound has been found to be a useful reagent in the synthesis of a variety of organometallic compounds, including transition metal complexes.
Mechanism of Action
The mechanism of action of 2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one is not yet fully understood, however, it is believed that the compound acts as a nucleophile in the reaction with a carbon nucleophile, such as phenylmagnesium bromide, to produce the desired product. The reaction is believed to involve the formation of a 1,4-dioxazinone intermediate which can then be further reacted with a carbon nucleophile, such as phenylmagnesium bromide, to give the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been studied extensively. However, it has been found to be a useful reagent in the synthesis of a variety of organometallic compounds, including transition metal complexes, and has been used in the synthesis of a variety of drugs and other organic compounds. It is not yet known if this compound has any direct biochemical or physiological effects on the human body.
Advantages and Limitations for Lab Experiments
2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one has several advantages and limitations when used in lab experiments. The main advantages of using this compound in lab experiments include its low cost, its availability, its ease of synthesis, and its ability to be used as a building block in organic synthesis. The main limitations of using this compound in lab experiments include its low solubility in polar solvents, its tendency to polymerize, and its potential to generate toxic byproducts.
Future Directions
The potential future directions for research on 2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one include further studies on its biochemical and physiological effects, further studies on its mechanism of action, and further studies on its potential applications in the synthesis of pharmaceuticals and other organic compounds. In addition, further research could be conducted on the use of this compound as a building block in organic synthesis and as a reagent in the synthesis of organometallic compounds. Finally, further studies could be conducted on the potential toxicity of this compound and its potential to generate toxic byproducts.
Synthesis Methods
2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one can be synthesized by the reaction of 2-amino-4-trifluoromethyl-quinoline with dimethylformamide in the presence of a base such as potassium carbonate. This reaction produces a 1,4-dioxazinone intermediate which can be further reacted with a carbon nucleophile, such as phenylmagnesium bromide, to give the desired product. The reaction is typically carried out in a polar aprotic solvent, such as dimethylformamide, and is typically performed at temperatures ranging from 0-100°C.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one involves the condensation of 2-methyl-8-(trifluoromethyl)quinoline-4-carbaldehyde with ethylenediamine followed by cyclization with chloroacetyl chloride and sodium hydroxide.", "Starting Materials": [ "2-methyl-8-(trifluoromethyl)quinoline-4-carbaldehyde", "ethylenediamine", "chloroacetyl chloride", "sodium hydroxide" ], "Reaction": [ "Step 1: Condensation of 2-methyl-8-(trifluoromethyl)quinoline-4-carbaldehyde with ethylenediamine in ethanol to form 2-methyl-8-(trifluoromethyl)-2,3-dihydroquinolin-4-yl)ethan-1-amine", "Step 2: Cyclization of the intermediate with chloroacetyl chloride and sodium hydroxide in ethanol to form 2-methyl-8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one" ] } | |
| 2751611-51-3 | |
Molecular Formula |
C13H9F3N2O2 |
Molecular Weight |
282.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
